Cas no 1214331-57-3 (3-(2-Fluorophenyl)-2-methoxypyridine)

• Product Name: 3-(2-Fluorophenyl)-2-methoxypyridine
• CAS No: 1214331-57-3
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 4801749
• Update Time: 2025-05-22

3-(2-Fluorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-2-methoxypyridine
• 3-(2-Fluorophenyl)-2-methoxypyridine

• Inchi： 1S/C12H10FNO/c1-15-12-10(6-4-8-14-12)9-5-2-3-7-11(9)13/h2-8H,1H3
• InChI Key： DMZGWKFGKXCFCG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=CN=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-Fluorophenyl)-2-methoxypyridine

3-(2-Fluorophenyl)-2-methoxypyridine (CAS No. 1214331-57-3): A Versatile Fluorinated Pyridine Derivative with Emerging Applications

3-(2-Fluorophenyl)-2-methoxypyridine (CAS 1214331-57-3) represents an important fluorinated heterocyclic compound that has gained significant attention in pharmaceutical research and material science. This fluorophenyl pyridine derivative combines the unique electronic properties of fluorine substitution with the structural versatility of the pyridine ring, making it a valuable building block for various applications.

The molecular structure of 3-(2-fluorophenyl)-2-methoxypyridine features a pyridine core substituted at the 2-position with a methoxy group and at the 3-position with a 2-fluorophenyl moiety. This specific substitution pattern contributes to its distinct physicochemical properties, including moderate lipophilicity and enhanced metabolic stability compared to non-fluorinated analogs. Researchers have particularly focused on this fluorinated pyridine compound due to its potential as a key intermediate in the synthesis of bioactive molecules.

Recent studies highlight the growing importance of 3-(2-fluorophenyl)pyridine derivatives in medicinal chemistry. The presence of both fluorine and methoxy groups offers unique opportunities for molecular interactions, making this compound particularly interesting for drug discovery programs targeting protein kinases and G-protein-coupled receptors. The 2-methoxypyridine structure with fluorophenyl substitution has shown promise in the development of novel therapeutic agents, especially in neurological and inflammatory disorders.

In material science applications, 3-(2-fluorophenyl)-2-methoxypyridine serves as a precursor for the synthesis of advanced organic electronic materials. The electron-withdrawing nature of the fluorine atom combined with the electron-donating methoxy group creates interesting electronic properties that researchers are exploring for organic semiconductors and light-emitting materials. This fluorophenyl methoxypyridine compound has demonstrated potential in the development of new-generation OLED materials and photovoltaic devices.

The synthesis of CAS 1214331-57-3 typically involves palladium-catalyzed cross-coupling reactions between appropriately substituted pyridine and fluorobenzene derivatives. Recent advances in synthetic methodology have improved the yield and purity of this fluorinated aromatic compound, making it more accessible for research and development purposes. The compound's stability under various conditions has contributed to its growing popularity in chemical research.

Analytical characterization of 3-(2-fluorophenyl)-2-methoxypyridine reveals distinctive spectral features. The fluorine atom produces characteristic splitting patterns in NMR spectra, while the methoxy group appears as a sharp singlet. These properties make this methoxy-fluorophenyl pyridine derivative easily identifiable in complex mixtures, which is particularly valuable in process chemistry and quality control applications.

Current market trends indicate increasing demand for specialized fluorinated pyridine building blocks like 1214331-57-3. Pharmaceutical companies and research institutions are actively seeking high-purity samples of this compound for their drug discovery programs. The global market for such fluorophenyl-substituted heterocycles is projected to grow steadily, driven by the expanding applications in life sciences and advanced materials.

Environmental and safety considerations for 3-(2-fluorophenyl)-2-methoxypyridine are similar to those of other aromatic fluorinated compounds. Proper handling procedures should be followed, although this methoxy-fluorophenyl derivative is generally considered stable under normal laboratory conditions. Researchers should consult the material safety data sheet for specific handling instructions.

Future research directions for CAS 1214331-57-3 include exploring its potential as a ligand in catalytic systems and investigating its photophysical properties for optoelectronic applications. The unique combination of fluorine and methoxy substituents on the pyridine ring makes this fluorophenyl methoxypyridine compound particularly interesting for developing new functional materials with tailored electronic properties.

In conclusion, 3-(2-fluorophenyl)-2-methoxypyridine (CAS 1214331-57-3) represents a valuable fluorinated heterocyclic compound with diverse applications in pharmaceutical research and material science. Its distinctive structural features and electronic properties continue to attract attention from researchers across multiple disciplines, positioning this fluorophenyl pyridine derivative as an important building block in modern chemical research and development.